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Compound of Interest

Compound Name: 3,4-Dichlorobenzoyl chloride

Cat. No.: B152503 Get Quote

This guide provides immediate and essential safety protocols, handling procedures, and

disposal plans for 3,4-Dichlorobenzoyl chloride (CAS No. 3024-72-4). It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

management of this chemical in a laboratory setting.

Chemical Identifier and Properties

Property Value

Chemical Name 3,4-Dichlorobenzoyl chloride

CAS Number 3024-72-4

Molecular Formula C7H3Cl3O

Molecular Weight 209.46 g/mol

Appearance
White to yellowish crystalline solid or colorless

to pale yellow liquid[1][2]

Melting Point 30-33 °C[1][3]

Boiling Point 242 °C[1][3]

Hazard Identification and Classification
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3,4-Dichlorobenzoyl chloride is classified as a hazardous chemical and requires careful

handling.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B / 1C
H314: Causes severe skin

burns and eye damage[4][5]

Serious Eye Damage 1
H318: Causes serious eye

damage[5]

Corrosive to Metals 1
H290: May be corrosive to

metals[5]

Signal Word: Danger[4][5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to ensure personnel

safety when handling 3,4-Dichlorobenzoyl chloride.
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PPE Category Specifications Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A full-

length face shield is also

required.[6][7]

Protects against splashes and

vapors that can cause severe

eye damage.

Skin Protection

Wear fire/flame resistant and

impervious clothing, such as a

lab coat.[6] Handle with

chemical-impermeable gloves

(nitrile gloves are

recommended).[6][7]

Prevents contact with skin,

which can cause severe burns.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter (e.g., type

ABEK (EN14387)).[6] A

NIOSH/MSHA approved

respirator should be used.[4][7]

Protects the respiratory system

from harmful dust, mists, and

vapors.

Operational Plan: Handling and Storage
Adherence to strict handling and storage protocols is crucial to prevent accidents and ensure

the integrity of the chemical.

Handling Protocol
Ventilation: Always handle 3,4-Dichlorobenzoyl chloride in a well-ventilated area.[6] For

many operations, a certified chemical fume hood is essential.[4]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[4][5]
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Safe Practices: Use non-sparking tools to prevent ignition.[6] Avoid the formation of dust and

aerosols.[6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Contaminated

clothing should be washed before reuse.[6]

Storage Protocol
Container: Store in the original, tightly closed container.[6] The container should be

corrosion-resistant with a resistant inner liner.

Environment: Keep in a dry, cool, and well-ventilated place.[6] This chemical is moisture-

sensitive.[1][4]

Incompatibilities: Store away from incompatible materials such as water, strong bases, and

alcohols.[4][8]

Security: Store in a locked-up area.[4][6]

Disposal Plan
Proper disposal of 3,4-Dichlorobenzoyl chloride and its containers is critical to protect

personnel and the environment. Never dispose of this chemical down the drain.[9]

Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers

for disposal.[6]

Professional Disposal: Entrust the disposal to a licensed waste disposal company.[5] The

disposal must be in accordance with all applicable federal, state, and local regulations.[6][7]

Container Disposal: Before disposing of the empty container, ensure it is completely empty.

[5] The container should also be disposed of in accordance with regulations.

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

[6] Remove all sources of ignition.[6] Use personal protective equipment.[6] Contain the spill

and collect the material for disposal.[6] Do not let the chemical enter drains.[6]
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Experimental Workflow for Safe Handling
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Carefully Weigh/Measure
3,4-Dichlorobenzoyl chloride

Proceed to Handling

Perform Experimental Procedure

Decontaminate Glassware and Surfaces
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Segregate and Label Hazardous Waste

Store Waste for Professional Disposal

Spill: Evacuate, Ventilate, Contain, and Collect Exposure: Immediately Flush Affected Area,
Seek Medical Attention
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b152503?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling of 3,4-Dichlorobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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